![molecular formula C12H15N3 B7470015 Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine](/img/structure/B7470015.png)
Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine
Overview
Description
Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine, also known as EIPLA, is a chemical compound that has been widely studied for its potential uses in scientific research. This compound has shown promise in a variety of applications, including as a tool for studying certain biochemical and physiological processes. In
Mechanism of Action
The mechanism of action of Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine involves its ability to selectively inhibit the reuptake of norepinephrine. This means that it prevents norepinephrine from being taken back up into nerve cells after it has been released, leading to increased levels of the neurotransmitter in the brain. This, in turn, can lead to a variety of physiological effects, including increased heart rate, blood pressure, and alertness.
Biochemical and Physiological Effects:
Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine has been shown to have a number of biochemical and physiological effects, including increased levels of norepinephrine in the brain. This can lead to increased heart rate, blood pressure, and alertness, as well as improved cognitive function and memory. Additionally, Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine has been shown to have potential as a treatment for certain neurological disorders, including depression and anxiety.
Advantages and Limitations for Lab Experiments
One advantage of using Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine in lab experiments is its ability to selectively inhibit the reuptake of norepinephrine. This makes it a valuable tool for studying the effects of this neurotransmitter on various physiological processes. However, one limitation of using Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine is its potential for toxicity at high doses. Careful attention must be paid to dosage and administration to avoid any potential adverse effects.
Future Directions
There are many potential future directions for research on Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine. One area of interest is its potential as a treatment for neurological disorders such as depression and anxiety. Additionally, researchers may continue to explore the biochemical and physiological effects of Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine, as well as its potential uses as a tool for studying the role of neurotransmitters in the brain. Finally, further research may be conducted to identify any potential limitations or adverse effects of using Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine in scientific research.
Scientific Research Applications
Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine has been used in a variety of scientific research applications, including as a tool for studying the role of certain neurotransmitters in the brain. For example, Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine has been shown to selectively inhibit the reuptake of norepinephrine, a neurotransmitter that plays a key role in regulating mood and arousal. This property has made Ethyl-(3H-imidazol-4-ylmethyl)-phenyl-amine a valuable tool for studying the effects of norepinephrine on various physiological processes.
properties
IUPAC Name |
N-ethyl-N-(1H-imidazol-5-ylmethyl)aniline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N3/c1-2-15(9-11-8-13-10-14-11)12-6-4-3-5-7-12/h3-8,10H,2,9H2,1H3,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAOIDGNRHJWXTG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC1=CN=CN1)C2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.